3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: spiro[3-oxabicyclo[5.1.0]octane-4,3'-cyclopentane]-1'-carbonitrile
• InChI: InChI=1S/C12H17NO/c13-7-9-1-3-12(6-9)4-2-10-5-11(10)8-14-12/h9-11H,1-6,8H2
• InChI Key: FNTIAYLYXHLQBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(C2)C#N)OCC3C1C3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclopentane]-4’-carbonitrile typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For example, starting from a bicyclo[5.1.0]octane derivative, the introduction of an oxo group and subsequent spirocyclization can be achieved through specific reagents and catalysts. The reaction conditions often include the use of solvents like dichloromethane or toluene, and catalysts such as Lewis acids.

Industrial Production Methods

While detailed industrial production methods for this specific compound are not widely documented, the general principles of large-scale organic synthesis apply. This includes optimizing reaction conditions for yield and purity, using scalable reaction vessels, and employing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclopentane]-4’-carbonitrile can undergo various chemical reactions, including:

Oxidation: The oxo group can be further oxidized to form carboxylic acids or other derivatives.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the nitrile group.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a metal catalyst.

Substitution: Reagents like sodium hydride (NaH) or alkyl halides under appropriate conditions.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Primary or secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-Oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclopentane]-4’-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclopentane]-4’-carbonitrile depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The nitrile group can act as a reactive site for binding to proteins or other biomolecules, influencing various biochemical pathways.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile
• CAS Number : 2060050-40-8
• Molecular Formula: C₁₂H₁₅NO (inferred from structural analogs in and )
• Molecular Weight : ~205.26 g/mol (calculated based on formula).

Structural Features: This compound features a spirocyclic framework integrating a bicyclo[5.1.0]octane system (a norbornane derivative with a fused cyclopropane ring) and a cyclopentane ring connected via a 3-oxa (ether) bridge. The carbonitrile (-CN) group at the 4'-position introduces polarity and reactivity, making it suitable for applications in medicinal chemistry or polymer synthesis .

Synthesis: While direct synthesis details are unavailable in the provided evidence, analogous compounds (e.g., spirocyclic carbonitriles) are synthesized via cycloaddition reactions or nucleophilic substitutions involving cyanoacetamide, as seen in .

Comparison with Similar Compounds

A systematic comparison is presented below, focusing on structural analogs and functional group variations.

Structural Analogs with Bicyclo-Spiro Frameworks

Compound Name	CAS Number	Molecular Formula	Key Features	Reference
3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]-6'-one	2060046-26-4	C₁₃H₁₈O₂	Cyclohexane instead of cyclopentane; ketone (-CO) at 6'-position.
5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]	2059934-05-1	C₁₂H₂₀O	Methyl substituent at 5'-position; lacks nitrile group.
Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carbonitrile	Not provided	C₁₀H₁₂NO	Smaller bicyclo[4.1.0]heptane core; oxirane (epoxide) instead of ether.

Key Observations :

• Functional Group Differences : The absence of the nitrile group in the methyl-substituted analog (C₁₂H₂₀O) reduces polarity, impacting applications in cross-coupling reactions .
• Oxygen Heteroatom Variations: Oxirane-containing analogs (e.g., C₁₀H₁₂NO) exhibit higher strain and reactivity compared to the ether-linked target compound .

Functional Group Variations in Spirocarbonitriles

Compound Name	CAS Number	Functional Group	Molecular Weight (g/mol)	Key Properties	Reference
3-Oxaspiro[...]-4'-carbonitrile (Target)	2060050-40-8	-CN	~205.26	High polarity; participates in nucleophilic additions.
2'-Cyclohexyl-1'-oxo-...-4'-carboxylic acid	1239843-15-2	-COOH	327.42	Acidic; forms salts or esters for drug delivery.
4-(1-Benzyl-2-oxoindolin-3-yl)-...-carbonitrile (from )	Not provided	-CN	~396.13	Aryl-substituted; enhanced π-π stacking potential.

Key Observations :

• Nitrile vs. Carboxylic Acid : The target compound’s -CN group offers orthogonal reactivity (e.g., click chemistry) compared to the -COOH group’s ionic interactions .
• Aryl vs. Aliphatic Nitriles : Aryl-substituted carbonitriles (e.g., ~396.13 g/mol) exhibit stronger intermolecular interactions, favoring crystallization .

Biological Activity

3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile is a synthetic organic compound with the molecular formula $C_{12}H_{17}NO$ and a molecular weight of approximately 191.27 g/mol. Its unique spirocyclic structure, which includes a bicyclo[5.1.0]octane core fused with a cyclopentane ring, is of significant interest in medicinal chemistry due to its potential biological activities.

Property	Value
Molecular Formula	$C_{12}H_{17}NO$
Molecular Weight	191.27 g/mol
CAS Number	2060050-40-8
Density	N/A
Boiling Point	N/A
Melting Point	N/A

The compound's structure allows it to interact with various biological targets, influencing enzyme activity and receptor binding, which are critical for its pharmacological potential.

The biological activity of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile is primarily attributed to its ability to modulate specific molecular targets within biological systems. The spirocyclic structure facilitates unique binding interactions with enzymes and receptors, potentially leading to:

• Inhibition of Enzyme Activity : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could act as an agonist or antagonist at various receptors, influencing cellular signaling pathways.

Pharmacological Studies

Preliminary studies suggest that this compound exhibits promising biological activities, including:

• Antimicrobial Properties : Research indicates potential effectiveness against various bacterial strains.
• Anticancer Activity : Investigations are ongoing into its ability to inhibit cancer cell proliferation.

Case Studies

• Antimicrobial Activity : A study reported that derivatives of spirocyclic compounds showed significant antibacterial effects against Gram-positive and Gram-negative bacteria, suggesting that 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile may possess similar properties due to its structural characteristics .
• Cytotoxicity Against Cancer Cells : In vitro studies have demonstrated that compounds with spirocyclic structures can induce apoptosis in cancer cell lines, indicating a potential therapeutic application for 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile in oncology .

Comparative Analysis

To further understand the uniqueness of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Differences
5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]	$C_{12}H_{20}O$	Contains an additional methyl group; affects reactivity and biological activity .
Spiro[cyclohexane-1,2’-oxirane]	$C_{10}H_{16}O$	Lacks the bicyclo[5.1.0]octane core; simpler structure with different properties .

These comparisons highlight the potential advantages of 3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]-4'-carbonitrile in drug development due to its complex structure and possible enhanced efficacy.